Cas no 951892-58-3 (2-Bromo-3-(2,4-dichlorophenyl)-1-propene)

• Product Name: 2-Bromo-3-(2,4-dichlorophenyl)-1-propene
• CAS No: 951892-58-3
• MF: C₉H₇BrCl₂
• MW: 265.961879968643
• MDL: MFCD09801239
• CID: 4722684
• Update Time: 2025-06-12

2-Bromo-3-(2,4-dichlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(2,4-DICHLOROPHENYL)-1-PROPENE
• FCH1393530
• 2-Bromo-3-(2,4-dichlorophenyl)-1-propene

• MDL： MFCD09801239
• Inchi： 1S/C9H7BrCl2/c1-6(10)4-7-2-3-8(11)5-9(7)12/h2-3,5H,1,4H2
• InChI Key： UHCUFBSICMCCSK-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Bromo-3-(2,4-dichlorophenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(2,4-dichlorophenyl)-1-propene (CAS No. 951892-58-3)

2-Bromo-3-(2,4-dichlorophenyl)-1-propene (CAS No. 951892-58-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromine and dichlorophenyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a propene backbone, makes it particularly useful for applications requiring precise chemical modifications. Researchers and industry professionals often seek information on its synthesis methods, reactivity, and potential applications, making it a topic of interest in both academic and industrial settings.

The growing demand for high-purity intermediates in pharmaceutical and agrochemical industries has placed compounds like 2-Bromo-3-(2,4-dichlorophenyl)-1-propene in the spotlight. Users frequently search for CAS No. 951892-58-3 suppliers, pricing trends, and technical data sheets, reflecting its commercial relevance. Additionally, the compound's role in cross-coupling reactions and polymer chemistry has sparked discussions on platforms like ResearchGate and LinkedIn, where professionals exchange insights on its optimized synthesis routes and scalability. These trends highlight the need for a detailed, SEO-optimized resource that addresses common queries while maintaining scientific rigor.

From a structural perspective, 2-Bromo-3-(2,4-dichlorophenyl)-1-propene exhibits notable electrophilic properties due to the presence of the bromine atom, which can participate in nucleophilic substitution reactions. The 2,4-dichlorophenyl moiety further enhances its utility in constructing aromatic frameworks, a feature highly valued in drug discovery. Recent publications have explored its use in catalyzed transformations, such as Suzuki-Miyaura couplings, where it acts as a key building block for biaryl compounds. Such applications align with the broader industry shift toward sustainable synthesis and atom-efficient methodologies, topics frequently searched by chemists and environmental scientists alike.

In terms of safety and handling, 2-Bromo-3-(2,4-dichlorophenyl)-1-propene requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as a hazardous material under most regulatory frameworks, its storage conditions (e.g., inert atmosphere, low temperature) are often queried by logistics and procurement teams. This underscores the importance of providing accessible, accurate information to ensure compliance and operational efficiency. Furthermore, the compound's stability under various pH conditions and solubility profiles are critical data points for formulators and process engineers.

The future prospects of 2-Bromo-3-(2,4-dichlorophenyl)-1-propene are closely tied to advancements in green chemistry and catalytic technologies. As industries prioritize reduced waste generation and energy-efficient processes, this compound's role in enabling selective functionalization of organic molecules is likely to expand. Searches for alternative halogenated intermediates and eco-friendly substitutes also reflect shifting market dynamics, positioning CAS No. 951892-58-3 as a subject of ongoing innovation. By addressing these themes, this article aims to serve as a authoritative reference for stakeholders across the chemical value chain.